Cas no 76105-82-3 (N-(1H-1,2,3,4-tetrazol-5-yl)pyridin-2-amine)

• Product Name: N-(1H-1,2,3,4-tetrazol-5-yl)pyridin-2-amine
• CAS No: 76105-82-3
• MF: C₆H₆N₆
• MW: 162.152039051056
• MDL: MFCD24555703
• CID: 3273912
• PubChem ID: 12638195
• Update Time: 2025-04-21

N-(1H-1,2,3,4-tetrazol-5-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINAMINE, N-1H-TETRAZOL-5-YL-
• N-(1H-1,2,3,4-tetrazol-5-yl)pyridin-2-amine
• 76105-82-3
• BDA10582
• N-(2H-Tetrazol-5-yl)pyridin-2-amine
• EN300-3199524

• MDL： MFCD24555703
• Inchi： 1S/C6H6N6/c1-2-4-7-5(3-1)8-6-9-11-12-10-6/h1-4H,(H2,7,8,9,10,11,12)
• InChI Key： RSQZHCWTEOPIDE-UHFFFAOYSA-N
• SMILES： N(C1N=NNN=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 162.06539422g/mol
• Monoisotopic Mass: 162.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.4Ų